Bismarck Brown R

• CAS No.: 5421-66-9
• Product Name: Bismarck Brown R
• Molecular Formula: C21H26Cl2N8
• Molecular Weight: 424.9 g/mol
• IUPAC Name: 4-[[3-[(2,4-diamino-5-methylphenyl)diazenyl]-4-methylphenyl]diazenyl]-6-methylbenzene-1,3-diamine;hydrochloride
• Standard InChI: InChI=1S/C21H24N8.ClH/c1-11-4-5-14(26-28-20-6-12(2)15(22)9-17(20)24)8-19(11)27-29-21-7-13(3)16(23)10-18(21)25;/h4-10H,22-25H2,1-3H3;1H
• Standard InChIKey: WLKAMFOFXYCYDK-CYXDXXRZSA-N
• SMILES: CC1=C(C=C(C=C1)N=NC2=C(C=C(C(=C2)C)N)N)N=NC3=C(C=C(C(=C3)C)N)N.Cl
• Canonical SMILES: CC1=C(C=C(C=C1)N=NC2=C(C=C(C(=C2)C)N)N)N=NC3=C(C=C(C(=C3)C)N)N.Cl.Cl
• Appearance: Solid powder
• Physical Description: DryPowde
• Description: C.I. 21010 is a dye.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: C.I. 21010; C.I.-21010; C.I.21010
• Reference: 1: Huang M, Kline N, Miller TA, Dawes R. Studies via Near-Infrared Cavity Ringdown Spectroscopy and Electronic Structure Calculations of the Products of the Photolysis of Dihalomethane/N(2)/O(2) Mixtures. J Phys Chem A. 2017 Jan 12;121(1):98-112. doi: 10.1021/acs.jpca.6b10632. Epub 2017 Jan 3. PubMed PMID: 27978619.; 2: Lieske CN, Lukey BJ, Hayward IJ, Gepp RT, Meyer HG. Intramuscular administration of atropine in the rat: jet spray versus conventional needle injection. Biopharm Drug Dispos. 1990 Apr;11(3):207-13. PubMed PMID: 2328307.
• PubChem Compound: 24181323
• Last Modified: Nov 11 2021